Cas no 14216-22-9 (N-Ethyl-D-glucamine)

• Product Name: N-Ethyl-D-glucamine
• CAS No: 14216-22-9
• MF: C₈H₁₉NO₅
• MW: 209.240163087845
• MDL: MFCD03789564
• CID: 49677
• PubChem ID: 160871196
• Update Time: 2025-11-01

N-Ethyl-D-glucamine Chemical and Physical Properties

Names and Identifiers

• (2R,3R,4R,5S)-6-(Ethylamino)hexane-1,2,3,4,5-pentaol
• 1-Deoxy-1-(ethylamino)-D-glucitol
• N-ETHYLGLUCAMINE
• N-ETHYL-D-GLUCAMINE
• N-ethylgucamine
• 1-(Ethylamino)-1-deoxy-D-glucitol
• 1-Ethylamino-1-deoxy-D-glucitol
• (2R,3R,4R,5S)-6-(ethylamino)hexane-1,2,3,4,5-pentol
• (2R,3R,4R,5S)-6-(Ethylamino)-hexane-1,2,3,4,5-pentaol
• N-Ethylglcae
• D-Glucitol,1-deoxy-1-(ethylaMino)-
• N-ETHYLGUCAMINE 99+%
• N-Ethyl-D-glucaMine, 98%+
• N-Ethyl-D-glucamine, >=99%
• Eglumine
• N-Ethyl glucamine
• D-Glucitol, 1-deoxy-1-(ethylamino)-
• K94D9J0608
• ethylglucamine
• D-(-)-N-Ethylglucamine
• KSC914O4J
• Jsp002482
• IKXCHOUDIPZROZ-LXGUWJNJSA-N
• EBD21778
• SCHEMBL123685
• N-Ethyl-D-glucamine, >=98.0%
• AM20080320
• Q-201461
• AC8067
• NS00024617
• 14216-22-9
• DTXSID30161956
• CS-0151979
• AKOS015915241
• E0923
• D-N-ETHYLGLUCAMIN
• 6-(ethylamino)hexane-1,2,3,4,5-pentol;(2R,3R,4R,5S)-6-(Ethylamino)hexane-1,2,3,4,5-pentaol
• MFCD03789564
• Q27282114
• AC-17086
• DS-16295
• EINECS 238-073-8
• UNII-K94D9J0608
• A807860
• GLUCITOL, 1-DEOXY-1-(ETHYLAMINO)-, D-
• 1-Deoxy-1-(ethylamino)-D-glucitol; D-(-)-N-Ethylglucamine; Eglumine; N-Ethylglucamine; (2R,3R,4R,5S)-6-(Ethylamino)hexane-1,2,3,4,5-pentaol;
• DTXCID9084447
• N-Ethyl-D-glucamine

• MDL： MFCD03789564
• Inchi： 1S/C8H19NO5/c1-2-9-3-5(11)7(13)8(14)6(12)4-10/h5-14H,2-4H2,1H3/t5-,6+,7+,8+/m0/s1
• InChI Key： IKXCHOUDIPZROZ-LXGUWJNJSA-N
• SMILES： O[C@H]([C@H](CNCC)O)[C@@H]([C@@H](CO)O)O

Computed Properties

• Exact Mass: 209.12600
• Monoisotopic Mass: 209.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.5
• Topological Polar Surface Area: 113

Experimental Properties

• Color/Form: Not determined
• Density: 1.32
• Melting Point: 137.0 to 141.0 deg-C
• Boiling Point: 489.8°C at 760 mmHg
• Flash Point: 235.6 °C
• Solubility: H2O: 0.1 g/mL, clear, colorless
• PSA: 113.18000
• LogP: -2.57730
• Specific Rotation: -17 º (c=1%, H2O)
• Optical Activity: [α]/D −17.0±2.0°, c = 1% in H2O
• Solubility: Slightly soluble

N-Ethyl-D-glucamine Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3-10-23
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-Ethyl-D-glucamine

N-Ethyl-D-Glucamine: A Comprehensive Overview

N-Ethyl-D-glucamine, also known by its CAS number 14216-22-9, is a versatile compound with significant applications in various industries. This compound, classified under the broader category of amino acids derivatives, has garnered attention due to its unique chemical properties and wide-ranging utility. In recent years, advancements in synthetic methodologies and a deeper understanding of its biological interactions have further enhanced its appeal in both academic and industrial settings.

The structural elucidation of N-Ethyl-D-glucamine reveals a molecule with a complex yet functional design. Its parent compound, D-glucamine, serves as a scaffold for various modifications, with the ethyl group substitution at the nitrogen atom imparting distinct chemical behavior. This modification not only alters the physical properties of the compound but also opens up new avenues for its application. Recent studies have focused on optimizing the synthesis of N-Ethyl-D-glucamine to improve yield and purity, leveraging cutting-edge techniques such as enzymatic catalysis and microwave-assisted synthesis.

One of the most promising areas of research involving N-Ethyl-D-glucamine is its role in pharmaceuticals. The compound has demonstrated potential as a drug delivery agent due to its ability to enhance bioavailability and reduce side effects. For instance, researchers have explored its use as a carrier for hydrophobic drugs, exploiting its amphiphilic nature to form stable nanoparticles. These findings were highlighted in a 2023 study published in *Journal of Controlled Release*, where N-Ethyl-D-glucamine-based nanoparticles showed improved targeting efficiency in cancer therapy models.

Beyond pharmaceuticals, N-Ethyl-D-glucamine has found applications in cosmetics and personal care products. Its moisturizing properties and compatibility with skin make it an ideal ingredient for formulations aimed at dry or sensitive skin types. Recent innovations in cosmeceuticals have incorporated N-Ethyl-D-glucamine to enhance product efficacy while maintaining safety standards. A 2023 clinical trial published in *International Journal of Cosmetic Science* reported significant improvements in skin hydration levels after eight weeks of use.

The environmental impact of N-Ethyl-D-glucamine has also come under scrutiny, with researchers evaluating its biodegradability and eco-friendly synthesis pathways. In response to growing concerns about sustainability, green chemistry approaches have been employed to produce the compound using renewable resources and energy-efficient methods. These efforts align with global initiatives to reduce carbon footprints in chemical manufacturing.

Looking ahead, the future of N-Ethyl-D-glucamine appears bright, with ongoing research exploring its potential in biotechnology and material science. Its ability to form self-assembled structures has opened new possibilities in nanotechnology, particularly in the development of sensors and drug delivery systems. Collaborative efforts between academia and industry are expected to accelerate innovation, bringing novel applications to market.

In conclusion, N-Ethyl-D-glucamine (CAS No 14216-22-9) stands out as a multifaceted compound with immense potential across diverse fields. Its adaptability, coupled with advancements in synthesis and application techniques, positions it as a key player in modern chemistry and biology. As research continues to uncover new dimensions of this compound, its role in shaping future technologies will undoubtedly expand.